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Compound of Interest

Compound Name: Ru-(R,R)-Ms-DENEB

Cat. No.: B6290005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and application of

Ru-(R,R)-Ms-DENEB powder, a highly efficient oxo-tethered ruthenium complex for

asymmetric hydrogenation and transfer hydrogenation reactions.

Product Information
Property Value

Chemical Name

Chloro[N-[(1R,2R)-2-[(S)-[2-[[(1,2,3,4,5,6-η)-4-

methylphenyl]methoxy]ethyl]amino-κN]-1,2-

diphenylethyl]methanesulfonamidato-

κN]ruthenium

CAS Number 1333981-86-4

Molecular Formula C₂₅H₂₉ClN₂O₃RuS

Molecular Weight 574.10 g/mol

Appearance Light to dark brown powder

Safety, Handling, and Storage
Proper handling and storage of Ru-(R,R)-Ms-DENEB powder are crucial to ensure its stability,

catalytic activity, and the safety of laboratory personnel.
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Safety Precautions
Ru-(R,R)-Ms-DENEB is a combustible solid and should be handled with care. While it is not

reported to be pyrophoric, hygroscopic, air-sensitive, light-sensitive, or moisture-sensitive,

adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Respiratory Protection: In case of inadequate ventilation or potential for dust formation, use a

NIOSH-approved respirator.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Engineering Controls:

Handle the powder in a well-ventilated area, preferably within a certified laboratory fume

hood.

Use explosion-proof electrical and ventilating equipment in areas where dust accumulation is

possible.

Handling Procedures
Avoid inhalation of dust.

Prevent contact with skin and eyes.

Keep away from heat, sparks, and open flames.

Minimize dust generation during handling.

Wash hands thoroughly after handling.

Storage Conditions
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Store Ru-(R,R)-Ms-DENEB powder in a tightly sealed container, as it is packaged under a dry

inert gas.[1]

Parameter Recommendation

Temperature Cool, dry place.

Atmosphere Inert atmosphere (e.g., Argon, Nitrogen).

Incompatible Materials Strong oxidizing agents.

Experimental Protocols
Ru-(R,R)-Ms-DENEB is a highly effective catalyst for the asymmetric transfer hydrogenation of

ketones to produce chiral alcohols, which are valuable intermediates in pharmaceutical

synthesis.[2]

Asymmetric Transfer Hydrogenation of Acetophenone
This protocol describes a general procedure for the asymmetric transfer hydrogenation of

acetophenone to (R)-1-phenylethanol using Ru-(R,R)-Ms-DENEB.

Materials:

Ru-(R,R)-Ms-DENEB catalyst

Acetophenone

Formic acid (HCOOH)

Triethylamine (NEt₃)

Anhydrous solvent (e.g., Dichloromethane (CH₂Cl₂))

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)
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Procedure:

Reaction Setup: In a glovebox or under an inert atmosphere, add Ru-(R,R)-Ms-DENEB
(e.g., 0.001 mmol, 0.574 mg) to a dry Schlenk flask equipped with a magnetic stir bar.

Solvent and Reagents Addition: Add the anhydrous solvent (e.g., 5 mL of CH₂Cl₂) to the

flask. Subsequently, add acetophenone (1 mmol, 120.15 mg).

Hydrogen Source: Prepare a 5:2 mixture of formic acid and triethylamine. Add the required

amount of this mixture (e.g., 1.5 mmol HCOOH and 0.6 mmol NEt₃) to the reaction flask.

Reaction: Stir the reaction mixture at a controlled temperature (e.g., 25-40 °C) and monitor

the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or HPLC).

Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution

of sodium bicarbonate. Extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Typical Reaction Parameters:

Parameter Value

Substrate-to-Catalyst Ratio (S/C) 1000:1 to 10,000:1

Hydrogen Source Formic acid/Triethylamine (5:2), Isopropanol

Solvent Dichloromethane, Methanol

Temperature 25 - 60 °C

Reaction Time 2 - 24 hours

Data Presentation
Solubility Data:
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Quantitative solubility data for Ru-(R,R)-Ms-DENEB in various organic solvents is not

extensively published. However, it is known to be soluble in common organic solvents used for

catalysis.

Solvent Solubility Notes

Dichloromethane Soluble Commonly used for reactions.

Methanol Soluble
Used in catalyst preparation

and reactions.[2]

Tetrahydrofuran Likely Soluble
General solvent for

organometallic complexes.

Toluene Likely Soluble
General solvent for

organometallic complexes.

Researchers should determine the precise solubility for their specific experimental conditions.

Visualizations
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Workflow for Handling and Storage of Ru-(R,R)-Ms-DENEB Powder

Storage

Handling

Safety Precautions

Store in a cool, dry place

Under inert atmosphere (Ar/N2) Handle in a fume hood

For use

Tightly sealed container Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Minimize dust generation

Keep away from ignition sources

Avoid contact with strong oxidizers
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Asymmetric Transfer Hydrogenation of a Ketone
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Unused Ru-(R,R)-Ms-DENEB powder and reaction waste containing the catalyst should be

considered hazardous waste. Dispose of the material in accordance with all applicable federal,

state, and local environmental regulations.[3][4] Recycling of ruthenium-containing waste is a

viable option and should be considered to conserve resources.[5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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